Cas no 1823182-70-2 (3-Chloro-5-(trifluoromethyl)-2-((3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl)thio)pyridine)

• Product Name: 3-Chloro-5-(trifluoromethyl)-2-((3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl)thio)pyridine
• CAS No: 1823182-70-2
• MF: C₉H₃ClF₆N₄S
• MW: 348.655339479446
• MDL: MFCD29042649
• CID: 4708533
• Update Time: 2025-10-30

3-Chloro-5-(trifluoromethyl)-2-((3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl)thio)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(trifluoromethyl)-2-((3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl)thio)pyridine
• 3-chloro-5-(trifluoromethyl)-2-{[3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl]sulfanyl}pyridine
• 3-Chloro-5-(trifluoromethyl)-2-((3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl)thio)pyridine

• MDL： MFCD29042649
• Inchi： 1S/C9H3ClF6N4S/c10-4-1-3(8(11,12)13)2-17-5(4)21-7-18-6(19-20-7)9(14,15)16/h1-2H,(H,18,19,20)
• InChI Key： VCKXYXQDNUBCCE-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1SC1=NNC(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 367
• Topological Polar Surface Area: 79.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 3-Chloro-5-(trifluoromethyl)-2-((3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl)thio)pyridine

Professional Introduction to 3-Chloro-5-(trifluoromethyl)-2-((3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl)thio)pyridine (CAS No. 1823182-70-2)

3-Chloro-5-(trifluoromethyl)-2-((3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl)thio)pyridine, with the CAS number 1823182-70-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by its pyridine core and multiple functional groups, which contribute to its unique chemical properties and potential biological activities.

The molecular structure of 3-Chloro-5-(trifluoromethyl)-2-((3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl)thio)pyridine incorporates several key features that make it of particular interest. The presence of a chloro substituent at the 3-position and a trifluoromethyl group at the 5-position introduces electron-withdrawing effects that can influence the reactivity and binding affinity of the molecule. Additionally, the thioether linkage connecting the pyridine ring to the triazolyl moiety adds another layer of complexity, potentially affecting both its solubility and metabolic stability.

In recent years, there has been a growing interest in developing novel compounds with enhanced pharmacological properties. The combination of electron-deficient aromatic rings and heterocyclic systems has shown promise in various therapeutic applications. For instance, studies have highlighted the potential of such molecules in inhibiting kinases and other enzymes involved in cancer progression. The trifluoromethyl group, in particular, is well-known for its ability to improve metabolic stability and binding affinity to biological targets.

One of the most compelling aspects of 3-Chloro-5-(trifluoromethyl)-2-((3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl)thio)pyridine is its structural versatility. The triazolyl ring can serve as a scaffold for further derivatization, allowing chemists to fine-tune its properties for specific biological activities. This flexibility has led to several research efforts aimed at identifying derivatives with improved efficacy and reduced toxicity. In particular, modifications involving the trifluoromethyl-substituted triazole have shown promise in preclinical studies as potential inhibitors of inflammatory pathways.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro and trifluoromethyl groups necessitates careful selection of reagents and catalysts to ensure high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These methodologies not only enhance the synthetic route but also contribute to the scalability of production for further research and development.

Evaluation of the pharmacological profile of 3-Chloro-5-(trifluoromethyl)-2-((3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl)thio)pyridine has revealed several intriguing findings. In vitro studies have demonstrated its interaction with various biological targets, including enzymes and receptors implicated in diseases such as cancer and inflammation. The presence of multiple functional groups allows for diverse interactions with biological systems, making it a valuable candidate for drug discovery efforts. Additionally, computational modeling has been utilized to predict binding affinities and metabolic pathways, providing insights into its potential therapeutic applications.

The impact of fluorine substitution on pharmaceutical compounds cannot be overstated. The introduction of fluorine atoms can significantly alter physicochemical properties such as lipophilicity, solubility, and metabolic stability. In the case of 3-Chloro-5-(trifluoromethyl)-2-((3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl)thio)pyridine, these effects are particularly pronounced due to the presence of two trifluoromethyl groups. This has led to enhanced binding interactions with biological targets and improved pharmacokinetic profiles in preclinical models.

Ongoing research continues to explore new applications for this compound and its derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are focused on optimizing synthetic routes and evaluating their efficacy in animal models. These studies aim to provide a solid foundation for future clinical trials and potential therapeutic use. The growing body of evidence supporting the pharmacological activity of such molecules underscores their importance in modern drug discovery.

The development of novel heterocyclic compounds like 3-Chloro-5-(trifluoromethyl)-2-((3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl)thio)pyridine represents a significant advancement in medicinal chemistry. By leveraging structural diversity and functional group compatibility, researchers are able to design molecules with tailored biological activities. This approach not only accelerates the discovery process but also opens up new avenues for treating complex diseases.

In conclusion, 3-Chloro-5-(trifluoromethyl)-2-((3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl)thio)pyridine (CAS No. 1823182-70-2) is a promising compound with a rich structural framework and multiple functional groups that contribute to its unique chemical properties. Its potential applications in pharmaceutical research are vast, ranging from anti-cancer agents to anti-inflammatory drugs. As synthetic methodologies continue to evolve and our understanding of biological targets deepens, this molecule is poised to play a crucial role in future therapeutic developments.